N-(4-bromo-2-fluorophenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C20H13BrFN3O2S/c21-13-6-7-16(15(22)8-13)24-17(26)9-25-11-23-18-14(10-28-19(18)20(25)27)12-4-2-1-3-5-12/h1-8,10-11H,9H2,(H,24,26)
• InChI Key: UHRDQJSDEJSLTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=C(C=C(C=C4)Br)F
• Molecular Formula: C20H13BrFN3O2S
• Molecular Weight: 458.3 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H13BrFN3O2S and its molecular weight is 458.31. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromo-2-fluorophenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromo-2-fluorophenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

• Study: Research by Gangjee et al. (2008) focused on compounds as potential dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors. The study indicated that the 5-substituted 2-amino-4-oxo-6-methylthieno[2,3-d]pyrimidine scaffold is highly conducive to dual human TS-DHFR inhibitory activity.

Antimicrobial and Antituberculosis Activity

• Study: Soni and Patel (2017) synthesized derivatives of this compound and evaluated them for antimicrobial and antituberculosis activity. The study found that these compounds showed good antibacterial, antifungal, and antituberculosis activity.

Antimicrobial Profile

• Study: Research by Fuloria et al. (2014) involved synthesizing derivatives of this compound and evaluating their antibacterial and antifungal activities.

Radiosynthesis for PET Imaging

• Study: Dollé et al. (2008) focused on the radiosynthesis of derivatives for imaging the translocator protein with PET (positron emission tomography), indicating potential applications in neuroimaging.

Antitumor Activity

• Study: Hafez and El-Gazzar (2017) synthesized and evaluated the antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives. These compounds showed potent anticancer activity on various human cancer cell lines.

Anti-Inflammatory Activity

• Study: Sunder and Maleraju (2013) synthesized derivatives for potential anti-inflammatory applications. Some derivatives showed significant anti-inflammatory activity.

Interaction with Bovine Serum Albumin

• Study: Meng et al. (2012) investigated the interactions of p-hydroxycinnamic acid amides, which are structurally related, with bovine serum albumin through fluorescence and UV–vis spectral studies.

Antiviral Potential

• Study: Mary et al. (2020) explored the antiviral potency of a related molecule against SARS-CoV-2 protein, suggesting potential applications in antiviral research.